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Compound of Interest

Compound Name: Thallium carbonate

Cat. No.: B3433446 Get Quote

CAS Number: 6533-73-9

This technical guide provides an in-depth overview of thallium(I) carbonate (Tl₂CO₃), a highly

toxic inorganic compound. It is intended for researchers, scientists, and drug development

professionals who require detailed information on its properties, synthesis, and handling. This

document summarizes key data in structured tables, outlines a detailed experimental protocol

for a characteristic reaction, and includes a mandatory visualization of the experimental

workflow.

Core Properties and Data
Thallium(I) carbonate, also known as thallous carbonate, is a white, crystalline solid.[1][2]

Unlike many heavy metal carbonates, it is soluble in water.[1][2] It serves as a precursor in the

synthesis of other thallium compounds and has niche applications in the manufacturing of

imitation diamonds and in analytical chemistry for the detection of carbon disulfide.[3][4]

Physicochemical Properties
The fundamental physical and chemical properties of thallium(I) carbonate are summarized in

the table below for quick reference.
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Property Value Reference(s)

CAS Number 6533-73-9 [5]

Molecular Formula Tl₂CO₃ [5]

Molecular Weight 468.78 g/mol [5]

Appearance White crystalline solid [1]

Density 7.11 g/mL at 25 °C [5]

Melting Point
272 °C (522 °F; 545 K),

decomposes
[1]

Solubility in Water
5.2 g/100 mL at 25 °C; 27.2

g/100 mL at 100 °C
[1]

Solubility in other solvents
Insoluble in ethanol, ether, and

acetone
[1]

Crystal Structure Monoclinic [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of thallium(I) carbonate.
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Spectrum Type Key Peaks/Information Reference(s)

Infrared (IR) Spectroscopy

IR spectral data is available

and can be accessed for

compound verification.

[3]

Raman Spectroscopy

Raman spectral data is

available for structural

analysis. The symmetric

stretching of the carbonate ion

(ν₁) is typically observed

around 1080 cm⁻¹. Asymmetric

stretching (ν₃) and bending

modes (ν₂, ν₄) are also

present.

[3][6]

Synthesis and Reactivity
Synthesis
Thallium(I) carbonate is typically synthesized by the reaction of thallium(I) hydroxide with

carbon dioxide.[1][7] An aqueous solution of thallium(I) hydroxide is saturated with carbon

dioxide, leading to the precipitation of thallium(I) carbonate.[3]

Reaction: 2TlOH(aq) + CO₂(g) → Tl₂CO₃(s) + H₂O(l)

Due to the high toxicity of thallium compounds, this synthesis must be performed in a well-

ventilated fume hood with appropriate personal protective equipment.

Reactivity with Acids
As a typical carbonate, thallium(I) carbonate reacts with strong acids to produce a thallium salt,

water, and carbon dioxide gas.[2][8] This reaction is a key characteristic of its chemical

behavior.

Reaction: Tl₂CO₃(s) + 2HCl(aq) → 2TlCl(aq) + H₂O(l) + CO₂(g)
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Experimental Protocol: Reaction with Hydrochloric
Acid
This protocol details the procedure for reacting thallium(I) carbonate with hydrochloric acid.

This experiment demonstrates the characteristic effervescence of carbonates and should be

performed with extreme caution due to the high toxicity of thallium compounds.

Objective: To observe the reaction of thallium(I) carbonate with a strong acid and to confirm the

production of carbon dioxide gas.

Materials:

Thallium(I) carbonate (Tl₂CO₃)

Dilute hydrochloric acid (HCl), 1 M

Limewater (saturated solution of calcium hydroxide, Ca(OH)₂)

Deionized water

Test tubes and a test tube rack

Side-arm test tube with a stopper

Delivery tube

Spatula

Measuring cylinder

Safety Precautions:

Extreme Toxicity: Thallium and its compounds are highly toxic and can be fatal if ingested,

inhaled, or absorbed through the skin.[9]

Always handle thallium(I) carbonate in a certified chemical fume hood.[10]
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves (double gloving is recommended).[10][11]

Avoid generating dust.[10]

All thallium-contaminated waste must be disposed of as hazardous waste according to

institutional guidelines.[10]

Procedure:

Set up the apparatus as shown in the workflow diagram below.

Add a small amount (approximately 0.5 g) of thallium(I) carbonate to the side-arm test tube

using a spatula.

Fill a separate test tube with approximately 5 mL of limewater.

Place the end of the delivery tube into the limewater, ensuring it is submerged.

Carefully add 5 mL of 1 M hydrochloric acid to the side-arm test tube containing the

thallium(I) carbonate.

Immediately seal the side-arm test tube with the stopper.

Observe the reaction in the side-arm test tube and any changes in the limewater.

Record all observations. Brisk effervescence should be observed in the reaction tube, and

the limewater should turn cloudy, indicating the production of carbon dioxide.[12]
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Reactant Preparation

Reaction Setup Gas Detection0.5g Tl₂CO₃ in
side-arm test tube

Combine Tl₂CO₃ and HCl

Add

5mL 1M HCl
Add

Seal with stopper
and delivery tube

Bubble gas through
limewater

CO₂ gas Observe for
precipitate (CaCO₃)

Click to download full resolution via product page

Experimental workflow for the reaction of thallium(I) carbonate with acid.

Toxicity and Safety
Thallium(I) carbonate is extremely toxic and poses a severe health hazard.[1] It can be

absorbed through the skin, by inhalation of dust, or by ingestion.[8][9]

Toxicological Data
The lethal dose values highlight the acute toxicity of thallium compounds.

Parameter Value Species/Route Reference(s)

LD₅₀ (median lethal

dose)
21 mg/kg Mouse, oral [1]

LDLo (lowest

published lethal dose)
23 mg/kg Rat, oral [1]

Probable Oral Lethal

Dose (Human)
5-50 mg/kg Human, oral [4]

Symptoms of Exposure
Exposure to thallium compounds can lead to a wide range of severe symptoms, which may be

delayed.[9] These include:
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Gastrointestinal effects: abdominal pain, nausea, vomiting, and diarrhea.[9]

Neurological effects: peripheral neuropathy, headaches, delirium, and convulsions.[9]

Dermatological effects: Hair loss is a characteristic sign of thallium poisoning.[8]

Due to the cumulative and severe effects of thallium poisoning, immediate medical attention is

required following any suspected exposure.

Applications
Despite its toxicity, thallium(I) carbonate has been utilized in several specialized fields:

Precursor for Thallium Compounds: It is a common starting material for the synthesis of

other thallium(I) salts, such as thallium nitrate and thallium halides.[3]

Artificial Diamonds: It has been used in the manufacturing of high-refractive-index glass,

sometimes referred to as imitation diamonds.[3][4]

Analytical Chemistry: It can be used in the analysis of sulfur dioxide and for spectral

analysis.[3]

Fungicide: It has also been employed as a fungicide, though this application is limited due to

its high toxicity.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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